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Compound of Interest

Compound Name: Ko-3290

Cat. No.: B1663841 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides guidance on the proper disposal procedures for Ko-3290, a β-

adrenoceptor antagonist. The information herein is intended to ensure the safety of laboratory

personnel and to maintain compliance with environmental regulations.

Chemical Identification

Name: Ko-3290

CAS Number: 79848-61-6

Molecular Formula: C₁₉H₂₅N₃O₃

Molecular Weight: 343.42 g/mol

1. Hazard Assessment and Safety Precautions

A specific Safety Data Sheet (SDS) for Ko-3290 (CAS 79848-61-6) was not immediately

available in the public domain. In the absence of a specific SDS, Ko-3290 should be handled

as a potentially hazardous substance. Researchers must exercise caution and adhere to

standard laboratory safety protocols.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

2. General Disposal Principles

The disposal of chemical waste is regulated and must be performed in accordance with local,

state, and federal guidelines. The following are general principles for the disposal of research

chemicals like Ko-3290.

Do Not Dispose Down the Drain: Never dispose of Ko-3290, or any solutions containing it,

down the sanitary sewer.

Segregate Waste: Keep Ko-3290 waste separate from other chemical waste streams to

avoid unintended reactions.

Proper Labeling: All waste containers must be clearly labeled with the full chemical name

("Ko-3290"), CAS number, and the words "Hazardous Waste."

Use Appropriate Containers: Waste should be collected in a compatible, leak-proof container

with a secure lid.

3. Step-by-Step Disposal Procedure

Waste Collection:

Collect all waste materials containing Ko-3290, including unused product, contaminated

labware (e.g., pipette tips, vials), and cleaning materials, in a designated hazardous waste

container.

For liquid waste, use a sealable container made of a material compatible with the solvents

used.

For solid waste, use a clearly marked, sealable bag or container.

Container Management:

Keep the waste container closed at all times, except when adding waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1663841?utm_src=pdf-body
https://www.benchchem.com/product/b1663841?utm_src=pdf-body
https://www.benchchem.com/product/b1663841?utm_src=pdf-body
https://www.benchchem.com/product/b1663841?utm_src=pdf-body
https://www.benchchem.com/product/b1663841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the Ko-
3290 waste.

Provide the EHS department or contractor with all available information about the waste,

including the chemical name and CAS number.

4. Quantitative Data

Without a specific Safety Data Sheet, quantitative data regarding toxicity, flammability, and

reactivity are not available. The following table summarizes the known physical and chemical

properties.

Property Value

CAS Number 79848-61-6

Molecular Formula C₁₉H₂₅N₃O₃

Molecular Weight 343.42 g/mol

5. Experimental Protocols

Detailed experimental protocols for the use of Ko-3290 are not provided in this disposal guide.

Users should refer to their specific research protocols and conduct a thorough risk assessment

before beginning any work.

6. Disposal Workflow Diagram

The following diagram illustrates the general workflow for the proper disposal of Ko-3290.
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Start: Generation of Ko-3290 Waste

Wear Appropriate Personal Protective Equipment (PPE)

Segregate Ko-3290 Waste from Other Waste Streams

Collect Waste in a Labeled, Compatible, and Sealed Container

Store Waste Container in a Designated Secure Area

Contact Environmental Health & Safety (EHS) for Pickup

EHS/Licensed Contractor Transports for Final Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: General workflow for the proper disposal of Ko-3290.

Disclaimer: This information is provided as general guidance. Always consult with your

institution's Environmental Health and Safety department and refer to all applicable local, state,
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and federal regulations for specific disposal requirements.

To cite this document: BenchChem. [Proper Disposal Procedures for Ko-3290]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663841#ko-3290-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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